Ethyl 5-chloro-2-hydroxynicotinate

• IUPAC Name: ethyl 5-chloro-2-oxo-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C8H8ClNO3/c1-2-13-8(12)6-3-5(9)4-10-7(6)11/h3-4H,2H2,1H3,(H,10,11)
• InChI Key: OKSFSCYAZXUNNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CNC1=O)Cl
• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol
• CAS No.: 1214366-84-3

Description

Ethyl 5-chloro-2-hydroxynicotinate is a chemical compound with the CAS Number: 1214366-84-3. It has a molecular weight of 201.61 and its IUPAC name is this compound. It is typically stored at ambient temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8ClNO3/c1-2-13-8(12)6-3-5(9)4-10-7(6)11/h3-4H,2H2,1H3,(H,10,11). This code provides a specific representation of the molecule’s structure.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.

Scientific Research Applications

Synthesis in Pharmaceutical Intermediates

Ethyl 5-chloro-2-hydroxynicotinate is a chemical compound that plays a significant role in the synthesis of pharmaceutical intermediates. For instance, it has been utilized in the development of a multi-kilogram-scale synthesis of AZD1283, which is a selective and reversible antagonist of the P2Y12 receptor. This process, developed and scaled up to support preclinical and clinical studies, demonstrates the compound's importance in the pharmaceutical industry, specifically in the development of therapeutics for conditions such as blood clots and cardiovascular diseases (Andersen et al., 2013).

Applications in Organic Chemistry and Material Science

Moreover, the compound's derivatives have been explored for their potential in organic chemistry and materials science. For example, the synthesis and crystal structure of a triphenyltin compound bridged by 5-chloro-6-hydroxynicotinic acid showcased its utility in forming one-dimensional chain compounds with high antitumor activity. This demonstrates the compound's versatility not only in pharmaceuticals but also in developing materials with potential biomedical applications (Gao, Zhang, & Sha, 2021).

Role in Biocatalysis and Enantioselective Synthesis

The compound and its isomers also find applications in the field of biocatalysis and enantioselective synthesis, as highlighted by the biosynthesis of optically pure ethyl (S)-4-chloro-3-hydroxybutanoate ester, a precursor to chiral drugs. This synthesis process emphasizes the compound's role in producing enantiopure intermediates for chiral drug production, showcasing its significance in the pharmaceutical manufacturing process to achieve high levels of enantioselectivity and yield (Ye, Ouyang, & Ying, 2011).

Importance in Synthetic Methodologies

Additionally, the compound has been instrumental in developing synthetic methodologies for producing key intermediates in pesticides and pharmaceuticals. A noteworthy example is the synthesis of ethyl 2-(3-chloro-2-yl)-5-hydroxy-pyrazole-3-carboxylate, which is a crucial intermediate for the synthesis of chlorantraniliprole, a widely used pesticide. This highlights the compound's broader applications in chemical synthesis, underscoring its role in producing various bioactive molecules (Ju, 2014).

Safety and Hazards

The safety information available indicates that Ethyl 5-chloro-2-hydroxynicotinate is associated with certain hazards. The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P280 (Wear protective gloves/protective clothing/eye protection/face protection), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body .

Mode of Action

It’s known that similar compounds can react with aldehydes and ketones to form oximes or hydrazones . The nitrogen in these compounds acts as a nucleophile, reacting with the partially positive carbon in the carbonyl group . This reaction is essentially irreversible as the adduct dehydrates .

Biochemical Pathways

The formation of oximes and hydrazones, as mentioned above, can have various downstream effects, including the modulation of enzymatic activity and signal transduction .

Pharmacokinetics

Similar compounds are often well-absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine .

Result of Action

The formation of oximes and hydrazones can potentially alter the function of target molecules, leading to changes in cellular processes .

Action Environment

The action, efficacy, and stability of Ethyl 5-chloro-2-hydroxynicotinate can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, and the temperature . For instance, the compound is stored at ambient temperature, suggesting that it is stable under normal environmental conditions .